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Compound of Interest

Compound Name: 4-Bromo-2-iodo-7-azaindole

Cat. No.: B572159

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability of 4-Bromo-2-iodo-7-
azaindole, a key heterocyclic intermediate in pharmaceutical research and development. Due
to the limited direct stability data for this specific compound, this guide leverages information
from the structurally similar and well-documented compound, 4-Bromo-7-azaindole, to infer its
stability profile, handling procedures, and potential degradation pathways.

Core Stability Profile

Halogenated 7-azaindoles are generally stable crystalline solids under recommended storage
conditions.[1] The stability of 4-Bromo-2-iodo-7-azaindole is crucial for its effective use as a
building block in complex organic syntheses, particularly in the development of kinase inhibitors
and other bioactive molecules.[2][3][4] The presence of both bromo and iodo substituents on
the azaindole core influences its reactivity and stability.

Inferred Physicochemical Properties

While specific data for 4-Bromo-2-iodo-7-azaindole is not readily available, the properties of
4-Bromo-7-azaindole provide a useful reference.
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Inferred Data for 4-Bromo-
Property 2-iodo-7-azaindole (based Source
on 4-Bromo-7-azaindole)

Off-white to light yellow or

Appearance _ [31[5]
brown solid

Molecular Formula C7H4BrIN2 -

Molecular Weight 322.93 g/mol -

Expected to be a solid with a

] ] defined melting point, likely in
Melting Point o [1]3][6]

a similar range to 4-Bromo-7-

azaindole (171-183 °C)

Moderately soluble in common
B organic solvents such as
Solubility [1]
ethanol, methanol, and

dichloromethane.

Recommended Storage and Handling

Proper storage and handling are paramount to maintaining the integrity of 4-Bromo-2-iodo-7-
azaindole. The following conditions are recommended based on data for 4-Bromo-7-azaindole.
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Condition Recommendation Source

Long-term: -20°CShort-term:
Temperature [31[7]
Room temperature or 0-8°C

Store under an inert
Atmosphere atmosphere (e.g., Argon, [5]
Nitrogen).

Keep in a tightly closed
Container container in a dry and well- [51[71[8]

ventilated place.

Light Keep in a dark place.

_— Avoid contact with strong
Incompatibilities o [7]
oxidizing agents.

Potential Decomposition Pathways

Under adverse conditions, 4-Bromo-2-iodo-7-azaindole is expected to decompose. The
primary degradation pathways are likely to involve the cleavage of the carbon-halogen bonds
and the breakdown of the heterocyclic ring system.

Hazardous Decomposition Products

Based on the elemental composition and data from 4-Bromo-7-azaindole, the following
hazardous decomposition products may be formed upon combustion or thermal decomposition:

Carbon oxides (CO, CO2)

Nitrogen oxides (NOXx)

Hydrogen bromide (HBr)

Hydrogen iodide (HI)

Source:[7]
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Experimental Protocols: General Handling and
Storage

The following protocols are recommended for handling and storing 4-Bromo-2-iodo-7-
azaindole to ensure its stability and minimize risks.

Material Receiving and Initial Storage

e Upon receipt, visually inspect the container for any signs of damage or leakage.
o Store the unopened container at -20°C for long-term storage.

e Log the compound in the chemical inventory system, noting the storage location and date of
receipt.

Weighing and Dispensing
o Perform all handling in a well-ventilated chemical fume hood.[5]

o Wear appropriate personal protective equipment (PPE), including safety glasses with side
shields, chemical-resistant gloves, and a lab coat.[5][7]

» To minimize moisture absorption, allow the container to warm to room temperature in a
desiccator before opening.

e Use non-sparking tools for handling the solid to prevent ignition of dust.[8]
» Weigh the desired amount of the compound quickly and transfer it to the reaction vessel.

 Tightly reseal the container, purge with an inert gas if possible, and return it to the
appropriate storage condition.

Preparation of Stock Solutions

e When preparing stock solutions, use anhydrous solvents to prevent hydrolysis.

« If the solution is to be stored, it is recommended to aliquot it into smaller volumes to avoid
repeated freeze-thaw cycles.[9]
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o Store stock solutions at -20°C or -80°C for extended stability.[9]

Visualization of Stability Factors

The following diagram illustrates the key factors influencing the stability of halogenated 7-
azaindoles and their potential decomposition pathways.
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Stability and Decomposition Pathways
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Conclusion

While direct quantitative stability data for 4-Bromo-2-iodo-7-azaindole is not extensively
documented, a robust stability profile can be inferred from its structural analog, 4-Bromo-7-
azaindole. By adhering to the recommended storage and handling protocols outlined in this
guide, researchers can ensure the integrity of this valuable compound for its application in drug
discovery and organic synthesis. The key to maintaining its stability is rigorous control of
temperature, atmosphere, and light exposure, and avoidance of incompatible substances.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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